Cas no 863452-37-3 (2-methyl-5-(4-nitrophenyl)methyl-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1,4-trione)

• Product Name: 2-methyl-5-(4-nitrophenyl)methyl-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1,4-trione
• CAS No: 863452-37-3
• MF: C₁₇H₁₆N₂O₅S
• MW: 360.384343147278
• CID: 6147135
• PubChem ID: 43955031
• Update Time: 2025-08-05

2-methyl-5-(4-nitrophenyl)methyl-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1,4-trione Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(4-nitrophenyl)methyl-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1,4-trione
• MFCD05898997
• 863452-37-3
• 2-methyl-5-[(4-nitrophenyl)methyl]-1,1-dioxo-2,3-dihydro-1lambda6,5-benzothiazepin-4-one
• AKOS021613509
• 2-methyl-5-[(4-nitrophenyl)methyl]-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1,4-trione
• AKOS001862356
• 2-methyl-5-(4-nitrobenzyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one 1,1-dioxide
• F0681-0147

• Inchi： 1S/C17H16N2O5S/c1-12-10-17(20)18(11-13-6-8-14(9-7-13)19(21)22)15-4-2-3-5-16(15)25(12,23)24/h2-9,12H,10-11H2,1H3
• InChI Key： IFEFDAMGVMCTAA-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(CC2C=CC(=CC=2)[N+](=O)[O-])C(CC1C)=O)(=O)=O

Computed Properties

• Exact Mass: 360.07799279g/mol
• Monoisotopic Mass: 360.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines